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Introduction
Transient Receptor Potential Melastatin 8 (TRPM8) is a crucial cation channel involved in the

sensation of cold. Its role in thermosensation and potential as a therapeutic target for pain and

migraine have made it a subject of intense research.[1] AMG2850 is a potent and selective

small-molecule antagonist of TRPM8.[1][2] This technical guide provides an in-depth overview

of AMG2850, its mechanism of action, and its application in studying thermosensation,

supported by quantitative data, detailed experimental protocols, and signaling pathway

diagrams.

Core Compound Profile: AMG2850
AMG2850, with the chemical name (R)-8-(4-(trifluoromethyl)phenyl)-N-((S)-1,1,1-

trifluoropropan-2-yl)-5,6-dihydro-1,7-naphthyridine-7(8H)-carboxamide, has been characterized

by its high potency and selectivity for the TRPM8 channel.[1][2]

In Vitro and Pharmacokinetic Properties
AMG2850 demonstrates robust in vitro activity against rat TRPM8 and possesses favorable

pharmacokinetic properties for in vivo studies.
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Property Value Species Assay/Method

In Vitro Potency

IC50 (vs. cold

activation)
41 ± 8 nM Rat Luminescence Assay

IC90 (vs. icilin

activation)
204 ± 28 nM Rat 45Ca2+ Uptake Assay

Selectivity

vs. TRPA1 >600-fold Rat Not Specified

vs. TRPV1, TRPV3,

TRPV4
>100-fold Rat, Human Not Specified

Pharmacokinetics

Oral Bioavailability (F

po)
> 40% Rat Not Specified

Plasma Clearance 0.47 L/h/kg Rat Not Specified

Brain to Plasma Ratio 0.8–1.5 Rat Not Specified

Mechanism of Action and Signaling Pathway
TRPM8 is a non-selective cation channel that, upon activation by cold temperatures or

chemical agonists like menthol and icilin, allows the influx of Na+ and Ca2+. This influx leads to

depolarization of the sensory neuron and the generation of an action potential, which is then

transmitted to the central nervous system, resulting in the sensation of cold. AMG2850 acts as

a direct antagonist of the TRPM8 channel, binding to it and preventing the conformational

changes necessary for ion influx. This blockade inhibits the depolarization of sensory neurons,

thereby blocking the signaling of cold sensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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